3,5-Dichloro-2-hydroxybenzamide
Cat. No. B094599
Key on ui cas rn:
17892-26-1
M. Wt: 206.02 g/mol
InChI Key: DUCPHOYOSFRQJX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Identifiers
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REACTION_SMILES
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[CH:15]([Cl:16])([Cl:17])[Cl:18].[Cl:1][c:2]1[c:3]([OH:13])[c:4]([C:5](=[O:6])[O:7][CH3:8])[cH:9][c:10]([Cl:12])[cH:11]1.[NH3:14]>>[Cl:1][c:2]1[c:3]([OH:13])[c:4]([C:5](=[O:6])[NH2:14])[cH:9][c:10]([Cl:12])[cH:11]1
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Inputs
Step One
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Name
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|
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Quantity
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Extracted from reaction SMILES
|
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Type
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reactant
|
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Smiles
|
ClC(Cl)Cl
|
|
Name
|
|
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Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
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Smiles
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COC(=O)c1cc(Cl)cc(Cl)c1O
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Name
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|
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Quantity
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Extracted from reaction SMILES
|
|
Type
|
reactant
|
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Smiles
|
N
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Outcomes
Product
|
Name
|
|
|
Type
|
product
|
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Smiles
|
NC(=O)c1cc(Cl)cc(Cl)c1O
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
